Cas no 2470440-04-9 (3-(2-aminopropyl)-1-benzothiophen-5-ol hydrochloride)

• Product Name: 3-(2-aminopropyl)-1-benzothiophen-5-ol hydrochloride
• CAS No: 2470440-04-9
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• MDL: MFCD32711150
• CID: 5417012
• PubChem ID: 154856664
• Update Time: 2025-05-20

3-(2-aminopropyl)-1-benzothiophen-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4560488456
• 2470440-04-9
• 3-(2-Aminopropyl)-1-benzothiophen-5-ol;hydrochloride
• 3-(2-aminopropyl)-1-benzothiophen-5-ol hydrochloride
• EN300-27101655
• Benzo[b]thiophene-5-ol, 3-(2-aminopropyl)-, hydrochloride (1:1)

• MDL： MFCD32711150
• Inchi： 1S/C11H13NOS.ClH/c1-7(12)4-8-6-14-11-3-2-9(13)5-10(8)11;/h2-3,5-7,13H,4,12H2,1H3;1H
• InChI Key： WFRPLBPOQUCLJS-UHFFFAOYSA-N
• SMILES： C12=CC=C(O)C=C1C(CC(N)C)=CS2.[H]Cl

Computed Properties

• Exact Mass: 243.0484629g/mol
• Monoisotopic Mass: 243.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-(2-aminopropyl)-1-benzothiophen-5-ol hydrochloride

3-(2-Aminopropyl)-1-benzothiophen-5-ol Hydrochloride: A Comprehensive Overview

3-(2-Aminopropyl)-1-benzothiophen-5-ol hydrochloride, with the CAS number 2470440-04-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of an amino group and a hydroxyl group in its structure makes it a versatile molecule with potential applications in drug design and material science.

The benzothiophene moiety is a key structural feature of this compound. Benzothiophenes are known for their unique electronic properties and have been extensively studied for their roles in various biological activities. The substitution pattern on the benzothiophene ring plays a crucial role in determining the compound's properties. In this case, the amino group attached to the propyl chain introduces additional functionality, enhancing the compound's potential for interaction with biological systems.

Recent studies have highlighted the importance of such compounds in the development of new drugs targeting various diseases. For instance, research has shown that benzothiophene derivatives can exhibit anti-inflammatory, antioxidant, and anticancer activities. The hydroxyl group in 3-(2-Aminopropyl)-1-benzothiophen-5-ol hydrochloride may contribute to its ability to act as a hydrogen bond donor, which is a critical property for drug molecules aiming to interact with specific biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and hydroxylation reactions. The optimization of these steps is essential to achieve high yields and purity. Researchers have explored various synthetic pathways to improve the efficiency of producing this compound, including the use of microwave-assisted synthesis and catalytic methods.

In terms of biological activity, 3-(2-Aminopropyl)-1-benzothiophen-5-ol hydrochloride has been tested for its ability to modulate cellular signaling pathways. Preliminary results suggest that it may influence pathways involved in inflammation and oxidative stress, making it a promising candidate for further investigation in disease models. Additionally, its ability to cross cellular membranes due to its lipophilic nature could enhance its bioavailability.

The structural flexibility of this compound also makes it an attractive candidate for use in materials science. Its aromaticity and sulfur-containing ring could contribute to electronic properties suitable for applications in organic electronics or as components in advanced materials.

In conclusion, 3-(2-Aminopropyl)-1-benzothiophen-5-ol hydrochloride is a multifaceted compound with potential applications across various scientific domains. Continued research into its synthesis, biological activity, and material properties will undoubtedly uncover new insights and opportunities for its utilization.